2-{[4-(Methylsulfanyl)-3-nitrophenyl]formamido}acetic acid

• IUPAC Name: 2-[(4-methylsulfanyl-3-nitrobenzoyl)amino]acetic acid
• InChI: InChI=1S/C10H10N2O5S/c1-18-8-3-2-6(4-7(8)12(16)17)10(15)11-5-9(13)14/h2-4H,5H2,1H3,(H,11,15)(H,13,14)
• InChI Key: WPXNZLGDXBPJBT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)C(=O)NCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H10N2O5S
• Molecular Weight: 270.26 g/mol
• Solubility: >40.5 [ug/mL] (The mean of the results at pH 7.4)

Description

“2-{[4-(Methylsulfanyl)-3-nitrophenyl]formamido}acetic acid” is an organic compound with the CAS Number: 851288-54-5. It has a molecular weight of 270.27. The IUPAC name for this compound is { [4- (methylsulfanyl)-3-nitrobenzoyl]amino}acetic acid. It is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for this compound is provided, which can be used to generate its molecular structure. The SMILES notation for this compound is also given as CSC1=C (C=C (C=C1)C (=O)NCC (=O)O) [N+] (=O) [O-].

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a molecular weight of 270.27.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds

  A study by López et al. (2000) describes the synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids, which are structurally related to the compound . This research outlines a novel method for synthesizing such compounds, potentially providing insights into the synthesis of 2-{[4-(Methylsulfanyl)-3-nitrophenyl]formamido}acetic acid (López et al., 2000).

• Chemical Properties and Reactions

  Zakhs et al. (1970) investigated various paths for synthesizing 4-methylamino-3-aminoveratrole from 4-amino-3-nitroveratrole. This study provides insights into the chemical properties and reactions of compounds with nitrophenyl groups, which are relevant to understanding the chemical behavior of this compound (Zakhs et al., 1970).

• Formamido Derivatives Synthesis

  Research by Hazra et al. (1997) on the synthesis of chloramphenicol via a new intermediate, 4-para-Nitrophenyl-5-formamido-1,3-dioxane, offers insights into the synthesis of formamido derivatives, which is relevant to the compound (Hazra et al., 1997).

Biological and Medicinal Research

• Biological Activity Studies: Rahman et al. (2005) synthesized novel compounds, including [(11-{[2-(3-nitrophenyl)-4-oxo-1,3-thiazolidin-3-yl]amino}-11-oxoundecyl)sulfanyl]acetic acid, and discussed their structural assignment, stereochemistry, and biological assays. This research may provide a comparative framework for understanding the biological activities of similar compounds like this compound (Rahman et al., 2005).